Cas no 61830-01-1 (2-Quinolinecarboxylicacid,3-mercapto-(9CI))

2-Quinolinecarboxylicacid,3-mercapto-(9CI) structure
61830-01-1 structure
Product Name:2-Quinolinecarboxylicacid,3-mercapto-(9CI)
CAS No:61830-01-1
MF:C10H7NO2S
MW:205.233081102371
CID:955503
PubChem ID:12361216
Update Time:2025-04-19

2-Quinolinecarboxylicacid,3-mercapto-(9CI) Chemical and Physical Properties

Names and Identifiers

    • 2-Quinolinecarboxylicacid,3-mercapto-(9CI)
    • 2-Quinolinecarboxylic acid, 3-mercapto-
    • 61830-01-1
    • 3-Mercaptoquinoline-2-carboxylic acid
    • CHEMBL3252129
    • DB-271248
    • Inchi: 1S/C10H7NO2S/c12-10(13)9-8(14)5-6-3-1-2-4-7(6)11-9/h1-5,14H,(H,12,13)
    • InChI Key: XLWSKNOERDLKKB-UHFFFAOYSA-N
    • SMILES: SC1=C(C(=O)O)N=C2C=CC=CC2=C1

Computed Properties

  • Exact Mass: 205.01974964g/mol
  • Monoisotopic Mass: 205.01974964g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 1
  • Complexity: 234
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.2
  • Topological Polar Surface Area: 51.2Ų
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